Cas no 100991-28-4 (3-Dodecyne-1,11-diol)

3-Dodecyne-1,11-diol structure
3-Dodecyne-1,11-diol structure
Product Name:3-Dodecyne-1,11-diol
CAS No:100991-28-4
MF:C12H22O2
MW:198.301884174347
CID:1127511
Update Time:2024-07-27

3-Dodecyne-1,11-diol Chemical and Physical Properties

Names and Identifiers

    • 3-Dodecyne-1,11-diol
    • Inchi: 1S/C12H22O2/c1-12(14)10-8-6-4-2-3-5-7-9-11-13/h12-14H,2-4,6,8-11H2,1H3
    • InChI Key: HANHHLOULMVDAT-UHFFFAOYSA-N
    • SMILES: C(O)CC#CCCCCCCC(O)C

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 0.965±0.06 g/cm3(Predicted)
  • Boiling Point: 335.4±22.0 °C(Predicted)
  • PSA: 40.46
  • pka: 14.33±0.10(Predicted)
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